Cas no 27022-98-6 (Benzoic acid,3,6-dimethyl-2-nitro-)

• Product Name: Benzoic acid,3,6-dimethyl-2-nitro-
• CAS No: 27022-98-6
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 289467
• PubChem ID: 267650
• Update Time: 2025-04-26

Benzoic acid,3,6-dimethyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3,6-dimethyl-2-nitro-
• 2,5-Cyclohexadiene-1,4-dione, 3-methoxy-2,5-dimethyl-
• 2,5-dimethyl-6-nitrobenzoic acid
• 2-methoxy-3,6-dimethyl-1,4-benzoquinone
• 2-Methoxy-3,6-dimethyl-benzochinon-(1,4)
• 3,6-dimethyl-2-methoxy-p-benzoquinone
• 3,6-Dimethyl-2-nitrobenzoesaeure
• 3-Methoxy-2,5-dimethyl-[1,4]benzochinon
• 3-methoxy-2,5-dimethyl-[1,4]benzoquinone
• 3-methoxy-2,5-dimethylbenzoquinone
• CTK0I4835
• DTXSID50949793
• NSC107187
• A818938
• 3,6-dimethyl-2-nitro-benzoic acid
• SCHEMBL7317416
• 27022-98-6
• JWQSFHCPGOBLSM-UHFFFAOYSA-N
• NSC-107187
• 3,6-dimethyl-2-nitrobenzoic acid

• Inchi： 1S/C9H9NO4/c1-5-3-4-6(2)8(10(13)14)7(5)9(11)12/h3-4H,1-2H3,(H,11,12)
• InChI Key： JWQSFHCPGOBLSM-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=CC=C(C)C=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 195.05317
• Monoisotopic Mass: 195.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.333
• Boiling Point: 352.6°Cat760mmHg
• Flash Point: 156°C
• Refractive Index: 1.589
• PSA: 80.44
• LogP: 2.43300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on Benzoic acid,3,6-dimethyl-2-nitro-

Benzoic Acid, 3,6-Dimethyl-2-Nitro- (CAS No. 27022-98-6): A Comprehensive Overview

Benzoic acid, 3,6-dimethyl-2-nitro- (CAS No. 27022-98-6) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure, which includes a benzene ring substituted with two methyl groups at the 3 and 6 positions and a nitro group at the 2 position. The combination of these functional groups imparts distinct chemical and physical properties that make it valuable for various applications.

The molecular formula of benzoic acid, 3,6-dimethyl-2-nitro- is C₁₀H₁₁NO₄, and its molecular weight is approximately 197.19 g/mol. The compound is typically a white crystalline solid at room temperature and has a melting point of around 145°C. Its solubility in water is limited, but it dissolves readily in organic solvents such as ethanol and acetone.

In the realm of pharmaceutical research, benzoic acid, 3,6-dimethyl-2-nitro- has shown promise as an intermediate in the synthesis of various drugs. The nitro group can be reduced to an amino group, which can then be further modified to create a wide range of bioactive molecules. Recent studies have explored its potential in the development of anti-inflammatory and antimicrobial agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

Beyond pharmaceuticals, benzoic acid, 3,6-dimethyl-2-nitro- has found applications in the materials science sector. Its unique electronic properties make it suitable for use in the synthesis of conductive polymers and other advanced materials. Researchers at the University of California, Berkeley, have reported the use of this compound as a precursor in the development of novel polymer-based sensors with enhanced sensitivity and stability.

The synthesis of benzoic acid, 3,6-dimethyl-2-nitro- can be achieved through several routes, including nitration of dimethylbenzene followed by oxidation to form the carboxylic acid group. The choice of synthetic method depends on factors such as yield, purity, and cost-effectiveness. A recent review article in Organic & Biomolecular Chemistry (2020) discussed various synthetic strategies and their respective advantages and limitations.

In terms of safety and handling, while benzoic acid, 3,6-dimethyl-2-nitro- is generally considered safe for laboratory use when proper precautions are taken, it is important to handle it with care due to its potential reactivity with certain chemicals. Standard laboratory safety protocols should be followed to ensure safe handling and storage.

The environmental impact of benzoic acid, 3,6-dimethyl-2-nitro- is another area of interest for researchers. Studies have shown that this compound can be biodegraded under certain conditions, making it a more environmentally friendly option compared to some other organic compounds. A study published in Environmental Science & Technology (2019) investigated the biodegradation pathways and rates of this compound in soil and water environments.

In conclusion, benzoic acid, 3,6-dimethyl-2-nitro- (CAS No. 27022-98-6) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and environmental research. Its unique chemical structure and properties make it an invaluable tool for scientists and researchers working in these fields. As ongoing research continues to uncover new possibilities for its use, benzoic acid, 3,6-dimethyl-2-nitro- remains a subject of significant interest and potential.